Cas no 63740-98-7 (3,4-Methylenedioxyphenyl Butyl Ketone)

3,4-Methylenedioxyphenyl Butyl Ketone Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)pentan-1-one
• 3,4-Methylenedioxyphenyl Butyl Ketone
• 1-(1,3-benzodioxol-5-yl)pentan-1-one
• 1-Pentanone,1-(1,3-benzodioxol-5-yl)-
• 3,4-Methylenedioxyph
• 3,4-METHYLENEDIOXYPHENYL BUTYL KETONE,PALE YELLOW OIL
• 1-(1,3-Benzodioxol-5-yl)-1-pentanone
• 1-(benzo[d][1,3]dioxol-5-yl)pentanone
• 1-(2H-1,3-BENZODIOXOL-5-YL)PENTAN-1-ONE
• 5-Valeryl-1,3-benzodioxole
• PubChem14225
• AK117001
• AX8051622
• 1-Pentanone, 1-(1,3-benzodioxol-5-yl)-
• ST24037534
• 1-(b
• 63740-98-7
• AC-9388
• MFCD09998839
• FT-0653932
• DTXSID60472845
• AKOS015909924
• 1-Benzo[1,3]dioxol-5-yl-pentan-1-one
• CS-0197349
• SCHEMBL15162004
• F20808
• NS-02224
• 1-(1,3-Benzodioxol-5-yl)-1-pentanone;
• +Expand

• MDL： MFCD09998839
• InChIKey： VSLRIRGQCOPULE-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c1-2-3-4-10(13)9-5-6-11-12(7-9)15-8-14-11/h5-7H,2-4,8H2,1H3
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.094294304g/mol
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.78820
• PSA: 35.53000
• Boiling Point: 332.6±31.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 146.1±11.3 °C
• Density: 1.1±0.1 g/cm3

3,4-Methylenedioxyphenyl Butyl Ketone Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3,4-Methylenedioxyphenyl Butyl Ketone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%